Cas no 258854-74-9 (3-Pyridine Methanol-d4)

3-Pyridine Methanol-d4 structure
3-Pyridine Methanol-d4 structure
Product Name:3-Pyridine Methanol-d4
CAS No:258854-74-9
MF:C6H7NO
MW:113.15052819252
CID:247093
PubChem ID:10654195
Update Time:2025-04-19

3-Pyridine Methanol-d4 Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridine-2,4,5,6-d4-methanol(9CI)
    • 3-Pyridine Methanol-d4
    • 3-Pyridine Methanol-
    • 3-PYRIDINE-METHANOL-D4
    • 3-Pyridine-2,4,5,6-d4-methanol
    • J-016164
    • (2,4,5,6-tetradeuteriopyridin-3-yl)methanol
    • 258854-74-9
    • (2, 4, 5, 6-tetradeuteriopyridin-3-yl)methanol
    • DTXSID30442959
    • Inchi: 1S/C6H7NO/c8-5-6-2-1-3-7-4-6/h1-4,8H,5H2/i1D,2D,3D,4D
    • InChI Key: MVQVNTPHUGQQHK-RHQRLBAQSA-N
    • SMILES: OCC1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 113.07800
  • Monoisotopic Mass: 113.077870831g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12000
  • LogP: 0.57390

3-Pyridine Methanol-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P991632-10mg
3-Pyridine Methanol-d4
258854-74-9
10mg
$173.00 2023-05-17
TRC
P991632-100mg
3-Pyridine Methanol-d4
258854-74-9
100mg
$1326.00 2023-05-17

3-Pyridine Methanol-d4 Production Method

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